13-{[3-(diethylamino)propyl]amino}-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile

• IUPAC Name: 1-[3-(diethylamino)propylamino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H25N5/c1-4-24(5-2)12-8-11-22-19-13-15(3)16(14-21)20-23-17-9-6-7-10-18(17)25(19)20/h6-7,9-10,13,22H,4-5,8,11-12H2,1-3H3
• InChI Key: VKOGSPFWOXJGEP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC1=CC(=C(C2=NC3=CC=CC=C3N12)C#N)C
• Molecular Formula: C20H25N5
• Molecular Weight: 335.4 g/mol
• CAS No.: 385418-15-5

Description

This compound belongs to a class of tricyclic diazatricyclo derivatives characterized by a fused pyrido[1,2-a]benzimidazole core. Its structure includes a 1,8-diazatricyclo[7.4.0.0²,⁷] framework with a methyl group at position 11 and a [3-(diethylamino)propyl]amino substituent at position 12. The diethylamino-propyl chain contributes to solubility and basicity, while the methyl group introduces steric constraints. Its molecular formula is C₂₁H₂₆N₆, with a molecular weight of 362.48 g/mol (calculated).

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally related to several analogs with modifications at positions 11, 12, and 13. Key comparisons are summarized below:

Substituent Variations at Position 13

Compound Name	Substituent at Position 13	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Reference
13-{[3-(Diethylamino)propyl]amino}-12-ethyl-11-methyl-... (CAS 442572-41-0)	[3-(Diethylamino)propyl]amino	C₂₂H₂₈N₆	376.51	Ethyl group at position 12 increases hydrophobicity.
13-[(2-Methylpropyl)amino]-11-propyl-... (CAS 612523-12-3)	(2-Methylpropyl)amino	C₂₀H₂₅N₅	335.45	Propyl at position 11 and branched alkyl chain reduce steric accessibility.
13-[(1-Phenylethyl)amino]-11-isopropyl-... (CAS 612523-62-3)	(1-Phenylethyl)amino	C₂₄H₂₅N₅	395.50	Aromatic phenyl group enhances π-π stacking potential.
12-Benzyl-13-[(3-ethoxypropyl)amino]-11-methyl-... (CAS 331868-01-0)	(3-Ethoxypropyl)amino	C₂₅H₂₆N₄O	398.50	Benzyl at position 12 and ethoxy group improve lipophilicity.

Halogen-Substituted Analogs

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Reference
13-Chloro-11-ethyl-... (CAS 750598-94-8)	Chlorine at position 13	C₁₄H₁₀ClN₃	255.70	Chlorine enhances electron-withdrawing effects and reactivity.
13-Chloro-11-(chloromethyl)-... (CAS 1000932-19-3)	Chloromethyl at position 11	C₁₃H₇Cl₂N₃	276.12	Dual chlorine substituents increase steric bulk and metabolic stability.
13-(3-Fluorophenyl)-11-methyl-... (CAS 730992-50-4)	3-Fluorophenyl at position 13	C₂₀H₁₄FN₅	343.36	Fluorine improves bioavailability via enhanced membrane permeability.

Functional Group Modifications

Compound Name	Modification	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Reference
11-Ethyl-13-oxo-... (CID 2114010)	Ketone at position 13	C₁₄H₁₁N₃O	237.26	Oxo group introduces hydrogen-bonding capacity.
12-Ethyl-13-{4-[2-(3-methoxyphenoxy)ethyl]piperazin-1-yl}-11-methyl-... (CAS 611196-85-1)	Piperazinyl-ether chain at position 13	C₂₈H₃₁N₅O₂	469.58	Extended polar chain enhances solubility and target engagement.

Structural and Functional Implications

Electronic Effects :

• Chlorine and fluorine substituents (e.g., CAS 750598-94-8, 730992-50-4) increase electrophilicity and metabolic stability .
• The nitrile group in the parent compound enhances reactivity toward nucleophilic targets .

Steric and Solubility Profiles: Bulky substituents like benzyl (CAS 331868-01-0) or phenylethyl (CAS 612523-62-3) reduce rotational freedom but improve lipophilicity . Diethylamino-propyl chains (parent compound) and piperazinyl groups (CAS 611196-85-1) enhance water solubility via tertiary amine protonation .

Shape Similarity :

• Analogues with shape-Tanimoto (ST) scores >0.8 likely share similar binding modes despite substituent variations .